Cas no 1893279-84-9 (1-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1893279-84-9
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 5892649
• PubChem ID: 116842679
• Update Time: 2025-10-18

1-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropylmethanol
• 1893279-84-9
• EN300-1906087
• [1-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C10H13BrOS/c1-9(2)5-10(9,6-12)8-3-7(11)4-13-8/h3-4,12H,5-6H2,1-2H3
• InChI Key： ABQPSPHHJTWKSC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropylmethanol

1-(4-Bromothiophen-2-yl)-2,2-Dimethylcyclopropylmethanol: A Comprehensive Overview

1-(4-Bromothiophen-2-yl)-2,2-Dimethylcyclopropylmethanol, with the CAS number 1893279-84-9, is a compound of significant interest in the field of organic chemistry. This molecule is characterized by its unique structure, which combines a thiophene ring substituted with a bromine atom at the 4-position and a cyclopropane ring substituted with two methyl groups and a hydroxymethyl group. The compound has garnered attention due to its potential applications in drug discovery and material science.

The synthesis of 1-(4-Bromothiophen-2-yl)-2,2-Dimethylcyclopropylmethanol involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored various methodologies, including Suzuki coupling reactions and ring-opening strategies, to construct the thiophene and cyclopropane moieties. These advancements have not only improved the synthetic efficiency but also opened new avenues for functionalizing the molecule with additional groups for tailored applications.

The physical and chemical properties of this compound are critical for understanding its behavior in different environments. The molecule exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, revealing that it is resistant to hydrolysis under neutral conditions but can undergo oxidation under specific oxidative conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

In terms of biological activity, 1-(4-Bromothiophen-2-yl)-2,2-Dimethylcyclopropylmethanol has shown promising results in preliminary assays. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key inflammatory pathways such as COX-2. Additionally, the compound has exhibited moderate cytotoxicity against certain cancer cell lines, suggesting its potential role in anticancer therapy. Further investigations are currently underway to explore its mechanism of action and optimize its pharmacokinetic properties.

The application of this compound extends beyond pharmacology into materials science. Its unique structure makes it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating novel materials with tailored mechanical and electronic properties. Researchers have also explored its use in catalysis, where it has shown potential as a ligand in transition metal-catalyzed reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(4-Bromothiophen-2-yl)-2,2-Dimethylcyclopropylmethanol. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the bromine atom on the thiophene ring. This understanding has facilitated the design of more efficient synthetic routes and has paved the way for further functionalization of the molecule.

In conclusion, 1-(4-Bromothiophen-2-yl)-2,2-Dimethylcyclopropylmethanol (CAS No: 1893279-84-9) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new aspects of this compound's properties and applications, its significance in the field of organic chemistry is expected to grow further.